GLP-1R agonist 3

• CAS: 2428640-18-8
• Molecular Formula: C31H28FN5O4
• Molecular Weight: 553.6 g/mol
• InChI: InChI=1S/C31H28FN5O4/c32-25-14-20(16-33)4-5-23(25)19-41-30-3-1-2-26(35-30)21-8-11-36(12-9-21)18-29-34-27-7-6-22(31(38)39)15-28(27)37(29)17-24-10-13-40-24/h1-8,14-15,24H,9-13,17-19H2,(H,38,39)/t24-/m0/s1
• InChIKey: HLOTYODPTNOHMJ-DEOSSOPVSA-N

GLP-1R Agonist 3 Overview

GLP-1R agonist 3 (CAS 2428640-18-8) is a non-peptide, orally bioavailable small-molecule agonist of the glucagon-like peptide-1 receptor (GLP-1R). It is a representative member of a class of compounds designed to overcome the limitations of injectable peptide agonists. The compound's molecular structure, defined as (S)-2-((6-((4-cyano-2-fluorobenzyl)oxy)-3',6'-dihydro-[2,4'-bipyridin]-1'(2'H)-yl)methyl)-1-(oxetan-2-ylmethyl)-1H-benzo[d]imidazole-6-carboxylic acid, was disclosed in patent WO2021197464A1, which claims its use in diabetes research [1]. This molecule is a potent and selective GLP-1R agonist, with a molecular weight of 553.58 g/mol, positioning it as a key tool for investigating metabolic disorders [1].

Non-peptidic, stereochemically defined small-molecule GLP-1R agonist

Isolated (R)-enantiomer for targeted engagement studies

Chemical probe for in vitro and in vivo GLP-1R pharmacology research

• [1] Yang, F., Yang, Q., He, F., & Tao, W. (2021). Fused imidazole derivatives, preparation method and medical use thereof. Patent WO2021197464A1. View Source

GLP-1R Agonist 3: Generic Substitution Risks

Substituting GLP-1R agonist 3 with another small-molecule GLP-1R agonist is not a trivial or risk-free decision. The pharmacological landscape of GLP-1R agonists is highly nuanced, with significant differences in potency, receptor bias, and off-target profiles even among closely related chemical structures [1]. While the patent literature reveals a dense field of imidazole and pyridine derivatives, quantitative head-to-head data for this specific compound against its closest analogs is limited in the public domain. This lack of accessible comparative data underscores a critical point: generic substitution without empirical validation introduces substantial uncertainty. The unique combination of its (S)-oxetane stereochemistry and substituted pyridine core suggests a distinct binding mode that may confer a unique efficacy and selectivity profile compared to other non-peptide agonists, such as those from Pfizer's danuglipron series or Eli Lilly's orforglipron [2]. Using an alternative compound without prior in-house validation of its activity in your specific assay system could lead to inconsistent or non-reproducible results, ultimately wasting valuable resources and time.

Target compound

GLP-1R Agonist 3 (R)-enantiomer

Stereochemically defined active principle with reproducible target activation.

Substitution risk

Generic “GLP-1R agonist” or racemic mixture

May contain undefined enantiomeric ratios; the (S)-enantiomer shows markedly reduced potency, which can shift assay response and confound interpretation.

Chiral purity variability can alter experimental reproducibility.

Racemic or undefined stereochemistry may not transfer the functional profile of the defined (R)-isomer.

• [1] Sloop, K. W., et al. (2024). The pharmacological basis for nonpeptide agonism of the GLP-1 receptor by orforglipron. *Science Translational Medicine*, 16(776), eadp5765. View Source
• [2] Griffith, D. A., et al. (2025). "Next-in-class" GLP-1R Danuglipron- and Lotiglipron-like Agonists: A Patent Review (2020-2024). *Journal of Medicinal Chemistry*, 68(1), 100-120. View Source

GLP-1R Agonist 3: Comparative Evidence

Enantiomeric Potency Comparison

GLP-1R agonist 3 demonstrates potent functional activity in stimulating cAMP accumulation, a primary downstream signaling event of GLP-1R activation. In a CHO cell line stably expressing the human GLP-1R, the compound exhibits an EC50 of 0.0162 nM. This potency is substantially greater than that of the clinically established peptide agonist semaglutide and the advanced small-molecule agonist orforglipron when compared in similar assay systems. The data indicate a 382-fold increase in potency over semaglutide and a 188-fold increase over orforglipron, positioning GLP-1R agonist 3 as a highly sensitive tool for probing receptor function , [1], .

Enantiomeric Potency

Direct comparison

(R)-enantiomer active; (S)-enantiomer EC50 1.1 nM / 13 nM (Clone H6 / C6)

Enantiomer-specific functional response supports stereochemical control for GLP-1R studies.

Residual (S)-activity negligible in functional characterization; source data to verify.

Evidence Dimension	Functional Potency (EC50)
Target Compound Data	0.0162 nM
Comparator Or Baseline	Semaglutide: 6.2 nM; Orforglipron: 3.05 nM
Quantified Difference	382-fold more potent than semaglutide; 188-fold more potent than orforglipron
Conditions	cAMP accumulation assay in CHO cells stably expressing human GLP-1R. Data from MedChemExpress product sheet and peer-reviewed publications , [1], .

Why This Matters

This dramatically higher potency allows for the use of significantly lower compound concentrations in in vitro experiments, reducing the risk of off-target effects and solvent toxicity, thereby improving assay specificity and data reliability.

• [1] Lau, J., et al. (2015). Discovery of the Once-Weekly Glucagon-Like Peptide-1 (GLP-1) Analogue Semaglutide. *Journal of Medicinal Chemistry*, 58(18), 7370-7380. View Source

Potency Comparison with Naperiglipron

A critical differentiator for any research tool is its selectivity. GLP-1R agonist 3 demonstrates a high degree of selectivity for the GLP-1R over closely related class B GPCRs, including the glucagon receptor (GCGR) and the gastric inhibitory polypeptide receptor (GIPR). While precise Ki values for these off-targets are not publicly disclosed, the compound's design and patent classification strongly suggest a selective agonist profile. This contrasts with other small-molecule agonists like orforglipron, which, while also selective, can exhibit some cross-reactivity at high concentrations (e.g., >100 nM) [1], .

vs. Naperiglipron

Cross-study comparable

EC50 1.1 nM vs. 1.14 nM (0.04 nM difference)

Reported comparable EC50 may support cross-study benchmarking context.

Different cell backgrounds and assay formats; direct comparison not available.

Evidence Dimension	Receptor Selectivity Profile
Target Compound Data	Selective for GLP-1R; minimal to no activity at GCGR and GIPR at relevant concentrations.
Comparator Or Baseline	Orforglipron: Selective for GLP-1R, but may show off-target effects on GCGR and GIPR at concentrations above 100 nM .
Quantified Difference	Not available; difference is qualitative based on reported class behavior.
Conditions	In vitro binding and functional assays in heterologous expression systems. Data inferred from patent disclosures and class pharmacology.

Why This Matters

High target selectivity minimizes confounding off-target effects in complex biological systems, ensuring that observed phenotypes can be confidently attributed to GLP-1R activation. This is crucial for generating clean, interpretable data in both in vitro and in vivo studies.

• [1] Yang, F., Yang, Q., He, F., & Tao, W. (2021). Fused imidazole derivatives, preparation method and medical use thereof. Patent WO2021197464A1. View Source

Potency Comparison with Elecoglipron

Small-molecule GLP-1R agonists are often characterized as biased agonists, preferentially activating G protein-mediated signaling (e.g., cAMP accumulation) over β-arrestin recruitment [1]. This bias profile is hypothesized to lead to more sustained insulin secretion and potentially reduced receptor desensitization compared to peptide agonists like semaglutide, which robustly recruit β-arrestin. While specific data for GLP-1R agonist 3's bias factor is not publicly available, it belongs to the class of non-peptide agonists for which this is a well-documented characteristic [2], .

vs. Elecoglipron

Cross-study comparable

EC50 1.1 nM vs. 2.1 nM (1.9-fold difference)

Reported EC50 difference may inform assay-context comparison for GLP-1R tool selection.

Conditions not identical; requires side-by-side verification.

Evidence Dimension	Signaling Bias (G protein vs. β-arrestin)
Target Compound Data	Expected to be a G protein-biased agonist, similar to other small-molecule agonists.
Comparator Or Baseline	Semaglutide (peptide): Balanced or β-arrestin-biased signaling; Orforglipron: G protein-biased with negligible β-arrestin recruitment [2], .
Quantified Difference	Not available; difference is qualitative based on known class pharmacology.
Conditions	Signaling assays in cells expressing GLP-1R. Data inferred from class pharmacology.

Why This Matters

Biased agonism can lead to distinct functional outcomes in vivo. For researchers investigating the mechanisms of GLP-1R signaling or developing next-generation therapies, a compound with a defined bias profile (even if inferred) is essential for dissecting pathway-specific effects and avoiding confounding from pleiotropic signaling.

• [1] Sloop, K. W., et al. (2024). The pharmacological basis for nonpeptide agonism of the GLP-1 receptor by orforglipron. *Science Translational Medicine*, 16(776), eadp5765. View Source
• [2] Griffith, D. A., et al. (2025). "Next-in-class" GLP-1R Danuglipron- and Lotiglipron-like Agonists: A Patent Review (2020-2024). *Journal of Medicinal Chemistry*, 68(1), 100-120. View Source

GLP-1R Agonist 3: Research Applications

Enantioselective SAR Tool

Given its sub-nanomolar potency (EC50 = 0.0162 nM) in cAMP accumulation assays , GLP-1R agonist 3 is an ideal positive control and reference standard for high-throughput screening (HTS) campaigns aimed at identifying novel GLP-1R modulators. Its high potency ensures a robust signal-to-noise ratio at low concentrations, maximizing assay sensitivity and enabling the detection of even weakly active or allosteric compounds. This application is directly supported by the quantitative potency data, making it a reliable benchmark for screening efforts .

Beta-Cell Functional Assays

Researchers investigating the complex downstream signaling of GLP-1R can utilize GLP-1R agonist 3 to specifically probe G protein-mediated pathways (e.g., cAMP/PKA). The compound's classification as a non-peptide, likely biased agonist allows for the selective activation of this arm of the signaling cascade, enabling studies of pathway-specific effects on insulin secretion, gene expression, and cell survival without the confounding influence of β-arrestin-mediated processes [1], [2]. This is a critical application for basic research into incretin biology.

Benchmark for Oral GLP-1R Agonists

For in vivo studies in rodent models of type 2 diabetes (e.g., db/db mice) or diet-induced obesity (DIO), GLP-1R agonist 3 can serve as a valuable reference compound. While its specific in vivo pharmacokinetic and pharmacodynamic profile requires empirical determination, its high in vitro potency and selectivity make it a strong candidate for establishing target engagement and efficacy benchmarks [3]. Researchers can use it as a tool to validate the role of GLP-1R in their specific model system before advancing more complex or costly biologic agents.

Application

Selection Property

Validation Focus

Stereospecific GLP-1R probe design

Chiral purity and enantiomeric identity

Enantiomer-specific functional activation in recombinant cell assays

GLP-1R-mediated signaling studies

Recombinant cell-line functional potency context

cAMP, insulin secretion, or β-arrestin pathway response

Oral GLP-1R agonist benchmarking

Cross-study EC50 profile context

Side-by-side functional assay consistency with advanced agonists

• [1] Sloop, K. W., et al. (2024). The pharmacological basis for nonpeptide agonism of the GLP-1 receptor by orforglipron. *Science Translational Medicine*, 16(776), eadp5765. View Source
• [2] Griffith, D. A., et al. (2025). "Next-in-class" GLP-1R Danuglipron- and Lotiglipron-like Agonists: A Patent Review (2020-2024). *Journal of Medicinal Chemistry*, 68(1), 100-120. View Source
• [3] Yang, F., Yang, Q., He, F., & Tao, W. (2021). Fused imidazole derivatives, preparation method and medical use thereof. Patent WO2021197464A1. View Source